Cas no 102395-40-4 (1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)-)
![1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)- structure](https://www.kuujia.com/scimg/cas/102395-40-4x300.png)
102395-40-4 structure
Product Name:1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)-
CAS No:102395-40-4
Molecular Formula:C26H30N3O2F
Molecular Weight:435.5337
CID:146919
PubChem ID:24847083
1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)- Properties
Names and Identifiers
-
- 1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)-
- 1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propenyl)- (9CI)
- 8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-prop-2-enyl-1,3,8-triazaspiro[4.5]decan-4-one
- BRN 4599095
- 1,3,8-Triazaspiro(4,5)decan-4-one, 8-(4-(4-fluorophenyl)-4-oxobutyl)-1-phenyl-3-(2-propenyl)-
- DTXSID80145004
- 3-Allyl-8-(3-(4-fluorobenzoyl)propyl)-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)decane
- 1,3,8-Triazaspiro(4.5)decan-4-one, 3-allyl-8-(3-(p-fluorobenzoyl)propyl)-1-phenyl-
- 3-Allyl-8-(3-(p-fluorobenzoyl)propyl)-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one
- 102395-40-4
-
- InChIKey: YKIVISKPJCKOLP-UHFFFAOYSA-N
- Inchi: InChI=1S/C26H30FN3O2/c1-2-16-29-20-30(23-7-4-3-5-8-23)26(25(29)32)14-18-28(19-15-26)17-6-9-24(31)21-10-12-22(27)13-11-21/h2-5,7-8,10-13H,1,6,9,14-20H2
- SMILES: C=CCN1CN(C2C=CC=CC=2)C2(CCN(CCCC(C3C=CC(F)=CC=3)=O)CC2)C1=O
Computed Properties
- Exact Mass: 435.23220537g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 8
- Monoisotopic Mass: 435.23220537g/mol
- Heavy Atom Count: 32
- Complexity: 662
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.9
- Topological Polar Surface Area: 43.9Ų
Experimental Properties
- LogP: 4.05630
- PSA: 43.86000
1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)- Related Literature
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1. Self-assembly of iron oxide precursor micelles driven by magnetic stirring time in sol–gel coatings†J. López-Sánchez,A. del Campo,M. Abuín,J. de la Figuera,J. F. Marco RSC Adv., 2019,9, 17571-17580
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Holly A. Reeve,Lars Lauterbach,Philip A. Ash,Oliver Lenz,Kylie A. Vincent Chem. Commun., 2012,48, 1589-1591
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Brijesh M. Sharma Green Chem., 2019,21, 5639-5646
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Bingnan Mu,Wei Li,Helan Xu,Lan Xu J. Mater. Chem. A, 2018,6, 16273-16273
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6. Front cover
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Yanshen Li,Yanrong Zhang,Xingyuan Cao,Zhanhui Wang,Jianzhong Shen,Suxia Zhang Anal. Methods, 2012,4, 2151-2155
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Dirk Andrae New J. Chem., 2006,30, 873-882
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